N-[4-(hydroxymethyl)benzyl]-3-(3-hydroxy-3-methylbutyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(hydroxymethyl)benzyl]-3-(3-hydroxy-3-methylbutyl)benzamide is a compound of interest in the field of organic chemistry due to its potential applications in synthesizing various derivatives for pharmacological studies. Its structural complexity offers various sites for chemical modification, impacting its physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of N-[4-(hydroxymethyl)benzyl]-3-(3-hydroxy-3-methylbutyl)benzamide derivatives can involve multiple steps, including the Bischler-Napieralski reaction, which is instrumental in cyclizing N-(4-aryl-4-hydroxybutyl)benzamides to yield products with specific configurations, as demonstrated in the synthesis of 3-arylmethylidene-4,5-dihydro-3H-pyrroles (Browne et al., 1981).
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography and density functional theory (DFT) calculations, has been employed to determine the precise geometric and electronic properties of similar benzamide derivatives. These analyses reveal the crystalline structure, molecular geometry, and electronic properties such as HOMO and LUMO energies, which are crucial for understanding the compound's reactivity and interactions (Demir et al., 2015).
Chemical Reactions and Properties
The chemical behavior of N-[4-(hydroxymethyl)benzyl]-3-(3-hydroxy-3-methylbutyl)benzamide derivatives can be influenced by various factors, including the presence of electron-donating groups. Studies have shown that specific base-catalyzed deprotonation followed by benzamidate loss and aldehyde formation can occur under basic conditions, indicating a competitive pathway for amidic hydrolysis (Murphy et al., 2009).
Scientific Research Applications
Synthetic Chemistry Applications
The Bischler-Napieralski reaction of N-(4-Aryl-4-hydroxybutyl)benzamides has been explored to synthesize 3-arylmethylidene-4,5-dihydro-3H-pyrroles, demonstrating the compound's utility in organic synthesis and the formation of complex heterocyclic structures. The structure of these compounds was confirmed by X-ray crystallographic analysis, highlighting its significance in studying molecular configurations (Browne, Skelton, & White, 1981).
Material Science
In material science, certain hydroxymethyl benzamide derivatives have been used as ligands in the formation of anionic metalloligands after deprotonation. These ligands, when reacted with lanthanide salts, yield tetranuclear complexes, which have potential applications in designing single-molecule magnets and single-chain magnets. This research underscores the role of such compounds in developing new materials with magnetic properties (Costes, Vendier, & Wernsdorfer, 2010).
Pharmacological Research
Pharmacologically, N-hydroxymethyl benzamide derivatives have been studied for their rapid hydrolysis under basic conditions, which could have implications for drug design, especially in developing prodrug strategies that require specific hydrolysis conditions for activation (Murphy, Tenn, Labuda, & Nagorski, 2009).
Furthermore, the metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds has been investigated, providing insights into the stability and metabolic pathways of these derivatives, which is crucial for understanding their behavior in biological systems (Ross, Farmer, Gescher, Hickman, & Threadgill, 1983).
Mechanism of Action
Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules in the body. If it’s used in a chemical reaction, its mechanism would depend on the specific reaction conditions and other reactants .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3-hydroxy-3-methylbutyl)-N-[[4-(hydroxymethyl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-20(2,24)11-10-15-4-3-5-18(12-15)19(23)21-13-16-6-8-17(14-22)9-7-16/h3-9,12,22,24H,10-11,13-14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRLZRCYUQAETC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)NCC2=CC=C(C=C2)CO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(hydroxymethyl)benzyl]-3-(3-hydroxy-3-methylbutyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.